Cas no 101528-18-1 (1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac)

• Product Name: 1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac
• CAS No: 101528-18-1
• MF: C₂₂H₃₀O₁₁
• MW: 470.467008113861
• CID: 6686444
• Update Time: 2024-03-02

1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac Chemical and Physical Properties

Names and Identifiers

• 1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac

• Inchi： 1S/C22H30O11/c1-11(23)30-15-9-20(5,32-13(3)25)21(28)8-7-19(4,27)18(31-12(2)24)22(21)16(15)14(10-29-6)17(26)33-22/h15,18,27-28H,7-10H2,1-6H3
• InChI Key： VQMMSXZZPVPGAY-UHFFFAOYSA-N
• SMILES： COCC1C(=O)OC23C(CCC(C2OC(=O)C)(O)C)(O)C(OC(=O)C)(C)CC(OC(=O)C)C=13

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• XLogP3: -0.308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cadinanolides
• Natural Products and Extracts Plant Extracts Plant based Critoniopsis jalcana